2,6-Bis(4,4-dimethyl-3-oxopentanoyl)-naphthalene

• CAS No.: 135099-99-9
• Molecular Formula: C24H28O4
• Molecular Weight: 380.5 g/mol
• IUPAC Name: 1-[6-(4,4-dimethyl-3-oxopentanoyl)naphthalen-2-yl]-4,4-dimethylpentane-1,3-dione
• InChI: InChI=1S/C24H28O4/c1-23(2,3)21(27)13-19(25)17-9-7-16-12-18(10-8-15(16)11-17)20(26)14-22(28)24(4,5)6/h7-12H,13-14H2,1-6H3
• InChI Key: SXVGXAYQDZNGGU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)CC(=O)C1=CC2=C(C=C1)C=C(C=C2)C(=O)CC(=O)C(C)(C)C

Description

2,6-Bis(4,4-dimethyl-3-oxopentanoyl)-naphthalene is a useful research compound. Its molecular formula is C24H28O4 and its molecular weight is 380.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 2.0 gm of dimethyl 2,6-naphthalene dicarboxylate and 2.8 gm of pinacolone, which had been dissolved in 25 ml of anhydrous tetrahydrofuran, 1.1 gm of 60% sodium hydride was added. The mixture was reacted at 60° C. for 4 hours while stirring. The reaction mixture was poured into ice-cooled 2N hydrochloric acid. Organic substances were extracted using chloroform and, after evaporating the solvent, recrystallized in a mixed solvent of chloroform-methanol to obtain 2.1 gm of the target compound as pale yellow